Cas no 264276-14-4 (2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester)

• Product Name: 2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester
• CAS No: 264276-14-4
• MF: C₁₀H₈Cl₂O₄
• MW: 263.07412147522
• MDL: MFCD08162392
• CID: 2136326
• PubChem ID: 7730227
• Update Time: 2025-05-22

2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• dimethyl 2,6-dichlorobenzene-1,4-dioate
• 2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester
• dimethyl 2,6-dichloroterephthalate
• dimethyl 2,6-dichlorobenzene-1,4-dicarboxylate
• LOKPWGMXOIYCAH-UHFFFAOYSA-N
• AK517878
• 2,6-dichloro-4-methoxycarbonyl benzoic acid methylester
• dimethyl2,6-dichloroterephthalate
• CS-0150848
• AKOS005061304
• MFCD08162392
• 264276-14-4
• DA-34825
• DS-19079
• F52336
• SCHEMBL522606
• 1,4-dimethyl 2,6-dichlorobenzene-1,4-dicarboxylate
• 898-680-4

• MDL： MFCD08162392
• Inchi： 1S/C10H8Cl2O4/c1-15-9(13)5-3-6(11)8(7(12)4-5)10(14)16-2/h3-4H,1-2H3
• InChI Key： LOKPWGMXOIYCAH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=C(C=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 261.9799641g/mol
• Monoisotopic Mass: 261.9799641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester

2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester: A Comprehensive Overview

2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester, commonly referred to by its CAS number 264276-14-4, is a significant compound in the field of organic chemistry. This compound is a derivative of benzenedicarboxylic acid, with two methyl ester groups and two chlorine substituents. The structure of this compound is characterized by a benzene ring with two carboxylic acid groups esterified to methyl groups at the 1 and 4 positions, and chlorine atoms at the 2 and 6 positions. This unique structure imparts specific chemical properties that make it valuable in various applications.

The synthesis of 2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester involves a series of carefully controlled reactions. Typically, the starting material is 1,4-benzenedicarboxylic acid dimethyl ester, which undergoes chlorination at specific positions on the benzene ring. The chlorination process is often achieved through electrophilic substitution reactions using chlorine gas or other chlorinating agents in the presence of a catalyst. The reaction conditions are optimized to ensure high yield and selectivity for the desired product. Recent advancements in catalytic systems have enabled more efficient synthesis methods, reducing production costs and minimizing environmental impact.

The physical properties of 264276-14-4 are well-documented. It exists as a crystalline solid at room temperature with a melting point around 50°C and a boiling point above 300°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various organic reactions and industrial processes.

In terms of chemical reactivity, 2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester exhibits typical behavior of esters and halogenated aromatic compounds. The ester groups can undergo hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acids or their salts. The chlorine substituents on the benzene ring can participate in substitution reactions, making this compound a versatile building block in organic synthesis.

The applications of CAS No. 264276-14-4 span across multiple industries. In the polymer industry, it serves as an intermediate for the production of high-performance polymers such as polyesters and polyamides. Its ability to form stable polymer networks makes it valuable in the development of materials with enhanced mechanical and thermal properties. Recent research has explored its use in bio-based polymers, contributing to the growing demand for sustainable materials.

In addition to its role in polymer synthesis, 2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester finds application in pharmaceuticals and agrochemicals. Its structure allows for further functionalization to develop bioactive molecules with potential therapeutic or pesticidal activities. Researchers have investigated its derivatives as candidates for anti-inflammatory agents and fungicides, demonstrating promising results in preclinical studies.

The environmental impact of CAS No. 264276-14-4 has also been a subject of recent studies. Assessments have been conducted to evaluate its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that its use aligns with global sustainability goals and regulatory requirements.

In conclusion, 2,6-Dichloro-1,4-benzenedicarboxylic Acid Dimethyl Ester (CAS No. 264276-14-4) is a multifaceted compound with significant implications across various sectors. Its unique chemical properties make it an essential intermediate in organic synthesis, while ongoing research continues to uncover new applications and improve its production processes. As industries strive for innovation and sustainability, this compound remains a key player in advancing technological solutions.